5-ethenyl-4,6-dimethyl-2-benzofuran-1(3H)-one

• Molecular Formula: C12H12O2
• Molecular Weight: 188.22 g/mol
• IUPAC Name: 5-ethenyl-4,6-dimethyl-3H-2-benzofuran-1-one
• InChI: InChI=1S/C12H12O2/c1-4-9-7(2)5-10-11(8(9)3)6-14-12(10)13/h4-5H,1,6H2,2-3H3
• InChI Key: KNEGMOMTENMPRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(COC2=O)C(=C1C=C)C

Description

5-ethenyl-4,6-dimethyl-2-benzofuran-1(3H)-one is a useful research compound. Its molecular formula is C12H12O2 and its molecular weight is 188.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Bromo-4,6-dimethyl-2-benzofuran-1(3H)-one (375 mg, 1.56 mmol), potassium vinyl trifluoroborate (417 mg, 3.11 mmol), Pd(dppf)Cl2 (127 mg, 0.156 mmol), and triethylamine (409 μL, 3.11 mmol) were combined together in EtOH (10 mL) and heated at 140° C. for 30 min. Analysis by LC as well as TLC (hexanes/EtOAc=1/0.3) indicated that reaction had gone to completion. The reaction mixture was then diluted with EtOAc, washed with NaCl, dried over Na2SO4, filtered, and concentrated to dryness. The resulting residue was then re-dissolved in dichloromethane, absorbed to silica gel, concentrated, and loaded onto a silica MPLC column for separation to afford of 5-ethenyl-4,6-dimethyl-2-benzofuran-1(3H)-one.